Cas no 1250487-28-5 (1-(2,6-Difluoro-4-methoxyphenyl)ethanol)

• Product Name: 1-(2,6-Difluoro-4-methoxyphenyl)ethanol
• CAS No: 1250487-28-5
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• MDL: MFCD12786571
• CID: 4581627
• PubChem ID: 61099785
• Update Time: 2025-06-14

1-(2,6-Difluoro-4-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methoxyphenyl)ethanol
• 1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol
• Z1354432957
• 1-(2,6-Difluoro-4-methoxyphenyl)ethanol

• MDL： MFCD12786571
• Inchi： 1S/C9H10F2O2/c1-5(12)9-7(10)3-6(13-2)4-8(9)11/h3-5,12H,1-2H3
• InChI Key： NODBXQQEAUSBBE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C)O)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5

Additional information on 1-(2,6-Difluoro-4-methoxyphenyl)ethanol

Research Brief on 1-(2,6-Difluoro-4-methoxyphenyl)ethanol (CAS: 1250487-28-5): Recent Advances and Applications

1-(2,6-Difluoro-4-methoxyphenyl)ethanol (CAS: 1250487-28-5) is a fluorinated aromatic alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the development of kinase inhibitors and other small-molecule modulators targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(2,6-Difluoro-4-methoxyphenyl)ethanol as a key intermediate in the synthesis of selective FGFR (Fibroblast Growth Factor Receptor) inhibitors. The researchers demonstrated that the fluorinated aromatic ring system enhances binding affinity and metabolic stability, making it a valuable scaffold for oncology drug development. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of this compound in structure-activity relationship (SAR) optimization.

In addition to its applications in kinase inhibitor development, recent patent filings (WO2023056321) have revealed the use of 1250487-28-5 in the synthesis of novel antiviral agents. The compound's ability to serve as a chiral building block has been leveraged to create enantiomerically pure derivatives with potent activity against RNA viruses. This represents a significant expansion of its potential therapeutic applications beyond its initial use in cancer research.

From a synthetic chemistry perspective, advancements in the catalytic asymmetric reduction of the corresponding ketone precursor to yield 1-(2,6-Difluoro-4-methoxyphenyl)ethanol with high enantiomeric excess (ee >99%) have been reported (ACS Catalysis, 2024). These methodological improvements address previous challenges in large-scale production and have important implications for the compound's commercial viability in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in neurodegenerative disease therapeutics, with preliminary data suggesting its metabolites may cross the blood-brain barrier effectively. While these findings are still in early stages, they open new avenues for investigating 1250487-28-5 derivatives in CNS drug development. Future directions include structure optimization to enhance pharmacokinetic properties and target specificity for various therapeutic indications.